Cas no 209169-58-4 (N/A)

• Product Name: N/A
• CAS No: 209169-58-4
• MF: C₂₈H₄₀O₃
• MW: 424.6154088974
• CID: 2023828
• PubChem ID: 24179237
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• 209169-58-4
• (-)-Gymnasterone B
• Gymnasterone B
• (2R,4R,6R,7R,10R,11R,16R)-6-((E,2R,5R)-5,6-dimethylhept-3-en-2-yl)-7,11-dimethyl-3-oxapentacyclo(8.8.0.02,4.02,7.011,16)octadec-1(18)-ene-14,17-dione
• (2R,4R,6R,7R,10R,11R,16R)-6-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadec-1(18)-ene-14,17-dione
• CHEMBL251666
• (2R,4R,6R,7R,10R,11R,16R)-6-[(E)-5,6-dimethylhept-3-en-2-yl]-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadec-1(18)-ene-14,17-dione
• CHEBI:199250
• (2R,4R,6R,7R,10R,11R,16R)-6-((E)-5,6-dimethylhept-3-en-2-yl)-7,11-dimethyl-3-oxapentacyclo(8.8.0.02,4.02,7.011,16)octadec-1(18)-ene-14,17-dione
• N/A

• Inchi： 1S/C28H40O3/c1-16(2)17(3)7-8-18(4)21-15-25-28(31-25)22-14-24(30)23-13-19(29)9-11-26(23,5)20(22)10-12-27(21,28)6/h7-8,14,16-18,20-21,23,25H,9-13,15H2,1-6H3
• InChI Key： NMGBSMCZPMYTKL-UHFFFAOYSA-N
• SMILES： CC(C(C=CC(C1C2(C3(C(O3)C1)C1C(CC2)C2(C(CC(CC2)=O)C(=O)C=1)C)C)C)C)C

Computed Properties

• Exact Mass: 424.29774513Da
• Monoisotopic Mass: 424.29774513Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 867
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.751
• Topological Polar Surface Area: 46.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids